Cas no 88824-26-4 ((1R)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclopent-2-ene-1-carbonitrile)

(1R)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclopent-2-ene-1-carbonitrile structure
88824-26-4 structure
Product Name:(1R)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclopent-2-ene-1-carbonitrile
CAS No:88824-26-4
MF:C12H17NO6
MW:271.266484022141
CID:993442
PubChem ID:73604
Update Time:2025-04-20

(1R)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclopent-2-ene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclopent-2-ene-1-carbonitrile
    • TETRAPHYLLIN A_ DEIDACLIN (KCS-4CA)
    • NSC370273
    • TETRAPHYLLIN A: DEIDACLIN (KCS-4CA)
    • Tetraphyllin A
    • NSC-370273
    • AC1L2K5M
    • DTXSID801187061
    • C08329
    • 88824-26-4
    • (1R)-1-(beta-D-Glucopyranosyloxy)-2-cyclopentene-1-carbonitrile
    • Q27106359
    • NSC 370273
    • AC1Q4Q3T
    • CHEBI:4373
    • Deidaclin
    • (1R)-1-(I(2)-D-Glucopyranosyloxy)-2-cyclopentene-1-carbonitrile
    • Inchi: 1S/C12H17NO6/c13-6-12(3-1-2-4-12)19-11-10(17)9(16)8(15)7(5-14)18-11/h1,3,7-11,14-17H,2,4-5H2/t7-,8-,9+,10-,11+,12+/m1/s1
    • InChI Key: HBCFZAXOSTUEHA-ZSOJELSESA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@@]1(C#N)C=CCC1)O)O)O

Computed Properties

  • Exact Mass: 271.10558726g/mol
  • Monoisotopic Mass: 271.10558726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 123Ų
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